4-Methyl-2-(2-morpholinoethyl)aniline

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 4-methyl-2-(2-morpholin-4-ylethyl)aniline
• InChI: InChI=1S/C13H20N2O/c1-11-2-3-13(14)12(10-11)4-5-15-6-8-16-9-7-15/h2-3,10H,4-9,14H2,1H3
• InChI Key: XKVQJCYABNKYPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)CCN2CCOCC2

Description

4-Methyl-2-(2-morpholinoethyl)aniline is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-[2-(5-Methyl-2-nitro-phenyl)ethyl]morpholine (150 mg, 0.599 mmol) and Pd (10%, wet) (128 mg, 0.0599 mmol) were brought up in methanol (5 mL) under H2 atmosphere and stirred vigorously for 1 h at 40° C. The reaction was filtered and concentrated in vacuo to provide 4-methyl-2-(2-morpholinoethyl)aniline (110 mg, 0.499 mmol, 83%) as an amber oil. LC/MS m/z 221.2 [M+H]+. 1H NMR (400.0 MHz, DMSO-d6) δ 6.72-6.68 (m, 2H), 6.51 (d, J=7.9 Hz, 1H), 4.64 (s, 2H), 3.58 (t, J=4.6 Hz, 4H), 2.57-2.53 (m, 2H), 2.44-2.40 (m, 6H), 2.11 (s, 3H).